Cas no 1805424-16-1 (3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-carbonyl chloride)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-carbonyl chloride
• CAS No: 1805424-16-1
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4876055
• Update Time: 2025-10-29

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-carbonyl chloride

• Inchi： 1S/C9H5ClF2N2O2/c1-16-9-4(3-13)2-5(7(10)15)6(14-9)8(11)12/h2,8H,1H3
• InChI Key： BFZCORZFUJHONR-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C#N)=C(N=C1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-carbonyl chloride

Comprehensive Overview of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-carbonyl chloride (CAS No. 1805424-16-1)

In the realm of specialty chemicals, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-carbonyl chloride (CAS No. 1805424-16-1) stands out as a versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine backbone and functional groups such as cyano, difluoromethyl, and carbonyl chloride, has garnered attention for its role in synthesizing high-value derivatives. Researchers and industry professionals are increasingly exploring its potential, driven by the growing demand for fluorinated compounds and heterocyclic building blocks in drug discovery and crop protection.

The molecular structure of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-carbonyl chloride offers a robust platform for further chemical modifications. The presence of the carbonyl chloride group enables facile acylation reactions, making it a preferred choice for constructing amide or ester linkages. Meanwhile, the difluoromethyl moiety enhances metabolic stability and bioavailability, a feature highly sought after in modern pharmaceutical intermediates. Recent studies highlight its utility in developing kinase inhibitors and antiviral agents, aligning with the industry's focus on targeted therapies and infectious disease control.

From an agrochemical perspective, this compound's pyridine core and fluorine substituents contribute to its efficacy as a precursor for herbicides and pesticides. The integration of fluorine atoms into agrochemicals has become a trending topic, as they improve lipophilicity and resistance to degradation. As sustainability gains traction, researchers are investigating how 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-carbonyl chloride can be leveraged to design environmentally friendly crop protection solutions with reduced ecological footprints.

In material science, the compound's ability to act as a cross-linking agent or polymer modifier has sparked interest. Its reactive carbonyl chloride group facilitates covalent bonding with polymers, enhancing thermal stability and mechanical properties. This aligns with the surge in demand for high-performance materials in electronics, coatings, and automotive applications. Innovations in smart materials and nanotechnology further underscore its relevance, as researchers explore its potential in creating advanced functional materials.

The synthesis and handling of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-carbonyl chloride require adherence to stringent protocols to ensure purity and safety. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its properties. As regulatory frameworks evolve, compliance with REACH and GMP standards remains critical for manufacturers and end-users alike. The compound's stability under various conditions is also a focal point, particularly for storage and transportation logistics.

Market trends indicate a rising demand for custom synthesis and contract manufacturing of niche intermediates like 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-carbonyl chloride. Companies specializing in fine chemicals are expanding their portfolios to cater to pharmaceutical and agrochemical clients, driven by the need for scalable and cost-effective production methods. Additionally, the integration of green chemistry principles—such as solvent reduction and catalytic processes—into its synthesis is gaining momentum, reflecting broader industry shifts toward sustainability.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-carbonyl chloride (CAS No. 1805424-16-1) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications across pharmaceuticals, agrochemicals, and materials science position it as a compound of enduring significance. As scientific advancements and industrial needs evolve, this intermediate will likely remain at the forefront of specialty chemical development, offering solutions to some of today's most pressing challenges.